BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to N-
methylcyclohexanecarboxamide: Chemical
Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-methylcyclohexanecarboxamide

Cat. No.: B3056012

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of N-methylcyclohexanecarboxamide. The information is curated for professionals
in research and drug development, with a focus on delivering precise data and methodologies.

Chemical Identity and Structure

N-methylcyclohexanecarboxamide is a secondary amide featuring a cyclohexyl ring attached
to a carbonyl group, which is in turn bonded to a methylamino group.

IUPAC Name: N-methylcyclohexanecarboxamide[1l] CAS Number: 6830-84-8[1] Molecular
Formula: CsH1sNOJ[1] SMILES: CNC(=0O)C1CCCCC1[1]

Visualization of the Chemical Structure

Figure 1: Chemical structure of N-methylcyclohexanecarboxamide.

Physicochemical Properties

Quantitative data for N-methylcyclohexanecarboxamide are summarized in the table below.
It is important to note that experimental values for properties such as melting point, boiling
point, and density are not readily available in the cited literature. The values presented are
primarily computed properties sourced from chemical databases.
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Property Value Source
Molecular Weight 141.21 g/mol [1]
Exact Mass 141.115364102 Da [1]
XLogP3-AA (LogP) 1.6 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

CZuntg p ! s
Rotatable Bond Count 1 [1]
Topological Polar Surface Area  29.1 A2 [1]

Melting Point

Data not available

Boiling Point

Data not available

Density

Data not available

Solubility

Data not available

Experimental Protocols: Synthesis of N-
methylcyclohexanecarboxamide

A detailed, step-by-step experimental protocol for the synthesis of N-
methylcyclohexanecarboxamide is not explicitly available in the reviewed literature.
However, a representative two-step protocol can be constructed based on the well-established
reaction of converting a carboxylic acid to an acid chloride, followed by amidation.[2][3]

Reaction Scheme:
o Cyclohexanecarboxylic acid + SOCIl= — Cyclohexanecarbonyl chloride + SOz + HCI
e Cyclohexanecarbonyl chloride + CHsNH2 — N-methylcyclohexanecarboxamide + HCI

Visualization of the Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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